Alkaline phosphatase

• IUPAC Name: 2-[[1-[2-[[1-(2-aminopropanoyl)pyrrolidine-2-carbonyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• InChI: InChI=1S/C21H36N8O6/c1-12(22)19(33)29-10-4-6-14(29)17(31)26-11-16(30)28-9-3-7-15(28)18(32)27-13(20(34)35)5-2-8-25-21(23)24/h12-15H,2-11,22H2,1H3,(H,26,31)(H,27,32)(H,34,35)(H4,23,24,25)
• InChI Key: ITZMJCSORYKOSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC1C(=O)NCC(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N
• Molecular Formula: C21H36N8O6
• Molecular Weight: 496.6 g/mol
• Physical Description: Powder; [Sigma-Aldrich MSDS]
• Mechanism of Action: Two substrates that can disturb the homeostasis in human organs are endotoxin from Gram-negative bacteria (LPS) and adenosine triphosphate (ATP). Dephosphorylation of LPS and extracellular ATP by AP has been shown to result in restoration of homeostasis in the target organs such as GI tract and kidney, through reduction of inflammationinduced damage. In the gastrointestinal tract, the prime source of LPS is derived from the residing Gram-negative microorganisms. In UC patients the mucosal surface of the colon wall is characterized by intermittent lesions and hyperpermeability caused by chronic inflammation. A consequence of the damaged intestinal mucosa is a reduced AP level and an increased influx of LPS responsive cells that maintain the inflammatory response. In the gastrointestinal tract, the prime source of LPS is derived from the residing Gram-negative microorganisms. AP reduces LPS-mediated inflammation, by preventing activation of the intestinal epithelium and preventing systemic inflammatory responses that result from transmigration of endotoxin though the leaky inflamed intestinal mucosa.
• CAS RN: 9001-78-9

Description

Alkaline Phosphatase (ALP) is an enzyme found throughout the body, primarily in the liver, bones, kidneys, intestines, and in pregnant individuals, the placenta. It plays a crucial role in various metabolic processes. ALP is a group of isoenzymes that catalyze the hydrolysis of organic phosphate esters present in the extracellular space. High levels of ALP in the blood may indicate liver disease or certain bone disorders.

Synthesis Analysis

ALP is synthesized in various body tissues and has distinct physiochemical properties. In the liver, ALP is cytosolic and present in the canalicular membrane of the hepatocytes. It is also available in the placenta, ileal mucosa, kidney, and bone.

Molecular Structure Analysis

ALPs in mammals are zinc-containing metalloenzymes encoded by multiple genes, ubiquitously expressed in multiple tissues, and functioning as dimers. Enzyme activity requires three metal ions, including two Zn 2+ and one Mg 2+, in the active site.

Chemical Reactions Analysis

ALPs catalyze the hydrolysis of organic phosphate esters present in the extracellular space. They have broad substrate specificity and can hydrolyze or transphosphorylate a wide variety of phosphated compounds in vitro.

Physical And Chemical Properties Analysis

ALPs are specific enzymes that function most effectively at pH levels above neutral, such as 8–11. They are located primarily in the ectoplasm and are anchored to the plasma membrane by a glycosylphosphatidylinositol (GPI) anchor.

Scientific Research Applications

Biotechnology and Enzyme Applications

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These applications highlight the versatility and significance of ALP across various scientific domains. . If you’d like more details on any specific area, feel free to ask!

Safety and Hazards

Handling ALP requires personal protective equipment to avoid contact with skin, eyes, or clothing. It’s also important to avoid ingestion and inhalation. Abnormal levels of ALP in the blood could indicate issues relating to the liver, gall bladder, or bones.

Future Directions

The exact physiological function of ALP is still a topic of ongoing research. As ALP is associated with various pathological processes, its abnormal level is an important diagnostic biomarker for many human diseases. Therefore, the development of convenient and reliable assay methods for monitoring ALP activity/level is extremely important and valuable, not only for clinical diagnoses but also in the area of biomedical research.

Mechanism of Action

Target of Action

Alkaline phosphatases (ALPs) are a group of isoenzymes situated on the external layer of the cell membrane . They catalyze the hydrolysis of organic phosphate esters present in the extracellular space . ALPs are found in various body tissues, including the liver, placenta, ileal mucosa, kidney, and bone . Most of the alps in serum (over 80%) are delivered from the liver and bone .

Mode of Action

The mechanism of action of alkaline phosphatase involves the geometric coordination of the substrate between the Zn ions in the active sites . ALPs function through the formation of a covalent phosphoseryl intermediate (E-P) and also catalyze phosphoryl transfer reactions to various alcohols .

Biochemical Pathways

ALPs have broad substrate specificity and can hydrolyze or transphosphorylate a wide variety of phosphated compounds in vitro . Only a few of those compounds have been confirmed to serve as natural substrates for some of the ALP isozymes . In vivo, the dephosphorylation of pyrophosphate (PPi), pyripoxal-5’-phosphate (PLP), and presumably of nucleotides like ATP and proteins like osteopontin are confirmed .

Pharmacokinetics

The pharmacokinetics of exogenous ALP is linear, dose-proportional, and exhibits a short half-life . Enzyme activity requires three metal ions, including two Zn 2+ and one Mg 2+, in the active site .

Result of Action

High levels of ALP may indicate liver disease or certain bone disorders . Abnormal levels of ALP in the blood could indicate issues relating to the liver, gall bladder, or bones . Kidney tumors and infections, as well as malnutrition, have also shown abnormal levels of alkaline phosphatase in the blood .

Action Environment

ALPs function most effectively at pH levels above neutral, such as 8–11 . These enzymes are located primarily in the ectoplasm and are anchored to the plasma membrane by a glycosylphosphatidylinositol (GPI) anchor . In gram-negative bacteria, such as Escherichia coli, alkaline phosphatase is located in the periplasmic space, external to the inner cell membrane and within the peptidoglycan portion of the cell wall . Since the periplasmic gap is more prone to environmental variation than the inner cell, alkaline phosphatase is suitably resistant to inactivation, denaturation, or degradation .

Q & A

Q1: What is alkaline phosphatase, and how does it interact with its target?

A1: Alkaline phosphatases (ALPs) are a group of enzymes that catalyze the hydrolysis of phosphate groups from a variety of organic compounds at alkaline pH. [, ] This dephosphorylation reaction is crucial for various physiological processes. While the specific target for ALP depends on the isozyme and its location, a common target is p-nitrophenyl phosphate (pNPP). ALP cleaves the phosphate group from pNPP, producing p-nitrophenol, which can be detected spectrophotometrically. This reaction is often used to measure ALP activity. [, ]

Q2: Does the binding of a substrate to one subunit of ALP affect the other subunit?

A2: Studies on Escherichia coli alkaline phosphatase, a dimeric enzyme, suggest that the binding of a substrate or product to one subunit does not influence the activity of the other subunit. This finding challenges the "flip-flop" model, which proposed that substrate binding to one subunit facilitated dephosphorylation of the other. Kinetic studies using alternative substrates and product inhibition assays support a mechanism where each subunit functions independently. []

Q3: Are there structural differences between alkaline phosphatases from different sources?

A3: Yes, ALPs from different organisms can exhibit structural variations. For instance, the alkaline phosphatase from the bacterium Meiothermus ruber, when expressed in Escherichia coli, was found to be a 503 amino acid precursor protein, including a signal peptide. This differs from the size and structure of E. coli ALP, highlighting the diversity of ALP enzymes across species. []

Q4: How stable is alkaline phosphatase under different conditions?

A4: The stability of ALP varies depending on the source of the enzyme and the specific conditions. For instance, Meiothermus ruber alkaline phosphatase is moderately thermostable, retaining 50% activity after 6 hours at 60°C but becoming inactive after 2 hours at 80°C. []

Q5: How do different compounds affect alkaline phosphatase activity?

A5: Various factors can modulate ALP activity.
Metal ions: Magnesium ions (Mg²⁺) enhance ALP activity, while EDTA inhibits it. [] Copper exposure can significantly decrease ALP activity in certain fish organs. []* Inhibitors: Vanadate and inorganic phosphate are known inhibitors of ALP. [] Additionally, certain carbonyl derivatives, such as semicarbazones, thiosemicarbazones, and hydrazones, have been shown to inhibit ALP activity in vitro. []* Other factors:* Thiol-reducing agents have minimal impact on ALP activity. [] Deoxycytidine (dCyd) was found to alter the thermostability of ALP activity in HeLa cells. []

Q6: How is alkaline phosphatase used in biosensors for water quality control?

A6: ALP-based biosensors can be developed for detecting heavy metal ions in water. These biosensors work on the principle that heavy metal ions inhibit ALP activity. By immobilizing ALP onto a transducer, such as a microconductometric device, changes in ALP activity due to heavy metal presence can be measured as changes in electrical conductivity. This approach allows for sensitive and selective detection of heavy metal contamination in water samples. []

Q7: What is the role of alkaline phosphatase in bone metabolism?

A7: ALP plays a crucial role in bone mineralization.
Osteoblast activity: ALP is a marker of osteoblast activity, the cells responsible for bone formation. Its activity is often used to assess bone turnover and diagnose bone diseases. [, , ] * Mineralization:* ALP is believed to promote mineralization by hydrolyzing pyrophosphate, an inhibitor of mineralization. [] Studies in human bone cells show that ALP activity fluctuates with the cell cycle, suggesting a link between cell proliferation and bone formation. []

Q8: How does alkaline phosphatase relate to liver function and disease?

A8: ALP is abundant in the liver, and its levels in the blood can indicate liver health. * Cholestasis: In obstructive cholestasis, bile flow from the liver is blocked, leading to increased ALP levels in the blood. [, ] * Liver tumors: Studies in rats have shown that the presence of liver tumors, especially rapidly growing ones, can significantly elevate serum ALP levels. This increase is attributed to the ALP produced by the tumor itself. []

Q9: What is the connection between alkaline phosphatase and the bursa of Fabricius in chickens?

A9: In the chicken bursa of Fabricius, an organ crucial for B cell development, ALP activity peaks during lymphoid follicle formation. This suggests a role for ALP in the development of the immune system. Interestingly, testosterone administration inhibits ALP activity in the bursa, impacting B cell development, while cyclophosphamide does not have this effect. []

Q10: Can alkaline phosphatase levels be used to diagnose hypophosphatasia?

A10: Yes, persistently low serum ALP levels in children with unexplained symptoms could be indicative of hypophosphatasia, a rare inherited disorder. Unfortunately, unlike elevated ALP, many labs do not routinely flag low ALP values as abnormal. Implementing lab-specific ranges and alerts for low ALP could potentially aid in early diagnosis of this condition. []

Q11: How can understanding the structure-activity relationship (SAR) of ALP inhibitors be beneficial?

A11: Understanding how specific structural modifications to a molecule influence its ability to interact with and inhibit ALP is crucial for developing new drugs. This knowledge can help researchers design more potent and selective inhibitors that target specific ALP isoforms. For example, the discovery that certain carbonyl derivatives inhibit ALP paves the way for further SAR studies to improve their potency and selectivity. []

Q12: Can you elaborate on the use of alkaline phosphatase in preclinical research?

A12: ALP finds extensive use in preclinical research, particularly in:* Cell-based assays: ALP activity serves as a marker for various cellular processes, including cell differentiation and proliferation, making it useful in studying bone formation and cancer cell growth. [, , ]* Animal models: ALP levels in animal models are used to monitor the effects of drugs and treatments on bone health, liver function, and other physiological processes. [, , , ]* In vitro studies: ALP is used to study enzyme kinetics, inhibition mechanisms, and to screen for potential drug candidates. [, ]

Q13: How is alkaline phosphatase utilized in diagnostics and as a biomarker?

A13: ** ALP serves as a valuable diagnostic marker for a variety of conditions. * Bone disease: Elevated ALP levels can indicate bone diseases like Paget's disease, bone cancer, and rickets. [, , ] * Liver disease: High ALP often points towards liver damage or bile duct obstruction. [, ]* Other conditions:** ALP is also used to monitor growth in adolescents, with peak levels correlating with the growth spurt period. []

Q14: What is the environmental impact of alkaline phosphatase, and how can it be managed?

A14: While ALP itself might not pose a significant environmental threat, its use in research and diagnostics, particularly in wastewater from laboratories and hospitals, needs careful management.

Q15: Are there alternatives to alkaline phosphatase in its various applications?

A15: Yes, depending on the specific application, several alternatives to ALP exist.
Other phosphatases: Acid phosphatases can be used in certain applications where ALP is not suitable. []* Synthetic catalysts:* Researchers are exploring the development of synthetic catalysts that mimic ALP's activity. These could offer advantages in terms of stability, cost-effectiveness, and environmental friendliness.